N-(4-azidophenyl)-2-chloroacetamide

• IUPAC Name: N-(4-azidophenyl)-2-chloroacetamide
• InChI: InChI=1S/C8H7ClN4O/c9-5-8(14)11-6-1-3-7(4-2-6)12-13-10/h1-4H,5H2,(H,11,14)
• InChI Key: BPTJASCIWLSXEZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)CCl)N=[N+]=[N-]
• Molecular Formula: C8H7ClN4O
• Molecular Weight: 210.62 g/mol

Description

N-(4-azidophenyl)-2-chloroacetamide, also known as NPCA, is a chemical compound that has been widely used in scientific research. It is a photoreactive compound that is commonly used in photoaffinity labeling experiments. This compound has the ability to covalently attach to proteins when exposed to light, allowing for the identification of protein-protein interactions and the study of protein function.

Mechanism of Action

The mechanism of action of N-(4-azidophenyl)-2-chloroacetamide involves the covalent attachment of the compound to proteins when exposed to light. This occurs through the formation of a nitrene intermediate, which reacts with nearby amino acid residues in the protein to form a covalent bond.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes such as acetylcholinesterase and carbonic anhydrase. Additionally, this compound has been shown to have antifungal and antibacterial properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-azidophenyl)-2-chloroacetamide in lab experiments is its ability to covalently bind to proteins when exposed to light. This allows for the identification of protein-protein interactions and the study of protein function. However, one limitation of this compound is its potential toxicity to cells and organisms, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of N-(4-azidophenyl)-2-chloroacetamide in scientific research. One potential application is in the study of protein-protein interactions in complex biological systems, such as the human brain. Additionally, this compound could be used to study the function of membrane proteins, which are notoriously difficult to study due to their hydrophobic nature. Finally, this compound could be used in the development of new therapeutics for the treatment of diseases such as cancer and Alzheimer's disease.

Synthesis Methods

N-(4-azidophenyl)-2-chloroacetamide can be synthesized through a multistep process involving the reaction of 4-aminophenylacetic acid with thionyl chloride to form 4-chlorophenylacetyl chloride. This intermediate is then reacted with sodium azide to form the azido derivative, which is subsequently reduced with sodium borohydride to form this compound.

Scientific Research Applications

N-(4-azidophenyl)-2-chloroacetamide has found wide application in scientific research due to its ability to covalently bind to proteins when exposed to light. This allows for the identification of protein-protein interactions and the study of protein function. This compound has been used to study a wide range of proteins, including enzymes, receptors, and transporters.